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Compound of Interest

Compound Name: ZP 120C

Cat. No.: B12408398 Get Quote

Initial investigations suggest that "ZP 120C" is likely a model identifier for a piece of laboratory

or industrial equipment rather than a chemical substance. As such, this guide provides a

comprehensive framework for the proper disposal of waste streams—be they chemical,

biological, or electronic—that may be generated from or associated with such equipment.

Adherence to these procedures is critical for ensuring personnel safety and regulatory

compliance.

Step 1: Identify the Waste Stream
The first and most crucial step is to accurately identify the nature of the waste material.

Laboratory equipment can generate a variety of waste types, and the disposal protocol is

entirely dependent on the waste's characteristics. Consult the equipment's user manual and the

Safety Data Sheets (SDS) for any chemical reagents used in conjunction with the "ZP 120C"

apparatus.

Key questions to answer:

Is the waste chemical? If so, is it a solvent, an acid, a base, an oxidizer, or a reactive

substance?[1][2][3][4]

Is the waste biological? Does it contain microorganisms, tissues, or other potentially

infectious materials?[3][5][6][7]

Is the waste radioactive? Has the equipment been used with radioactive isotopes?
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Is it electronic waste (e-waste)? Are you disposing of the equipment itself or electronic

components?[5][6][8]

Is it a "mixed waste"? Does it fall into more than one of the above categories?

Use the following table to categorize and quantify the waste generated from your "ZP 120C"

equipment.

Waste Stream
Category

Specific
Components

Hazard
Classification(
s)

Estimated
Volume/Mass

Designated
Disposal
Container

Chemical
e.g., Acetone,

Hydrochloric Acid

e.g., Flammable,

Corrosive

Biological

e.g., Bacterial

cultures, Cell

lines

e.g.,

Biohazardous

Radioactive e.g., ³²P, ¹⁴C e.g., Radioactive

Sharps
e.g., Needles,

Broken glass

e.g., Puncture

hazard,

Biohazard

Electronic (E-

waste)

e.g., Circuit

boards, Power

supplies

e.g., Heavy

metals

General Solid

Waste

e.g.,

Uncontaminated

gloves, Paper

e.g., Non-

hazardous

Step 2: Decontamination of Equipment
Before disposing of the "ZP 120C" equipment itself or any of its reusable components, it is

mandatory to perform a thorough decontamination.[8][9][10]

Chemical Residues: Clean surfaces with appropriate solvents like acetone, ethanol, or

isopropyl alcohol, ensuring adequate ventilation and personal protective equipment (PPE).
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[10]

Biological Contamination: Use a suitable disinfectant, such as a 10% bleach solution, and

ensure sufficient contact time to inactivate any biological agents.[10]

Radioactive Materials: Follow your institution's specific radiation safety protocols for

decontamination.

After decontamination, remove any hazardous material symbols or labels from the equipment.

[9]

Step 3: Segregation and Storage of Waste
Proper segregation of waste is essential to prevent dangerous chemical reactions and to

ensure that each waste stream is disposed of correctly.[1][3][11][12]

Compatibility: Never mix different types of chemical waste unless you are certain they are

compatible.[1][4][11] As a general rule, segregate acids from bases, and flammables from

oxidizers.[4]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical names of the contents, and the date of generation.[2][11]

Containers: Use appropriate, leak-proof containers that are compatible with the waste they

hold.[2][3] Keep containers closed except when adding waste.[2]

Step 4: Disposal Procedures
The final disposal route depends on the waste classification.

Hazardous Chemical Waste: This waste must be collected by a licensed hazardous waste

disposal company.[6] Contact your institution's Environmental Health and Safety (EHS) office

to arrange for a pickup.[11][13] Do not pour chemicals down the drain unless you have

explicit permission from EHS for specific, neutralized substances.[6][11]

Biological Waste: Potentially infectious waste often requires sterilization by autoclaving

before it can be disposed of with regular trash.[5][6] Sharps must always be placed in

designated puncture-resistant containers.[5]
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Electronic Waste (E-waste): Electronic components and equipment should be recycled

through a certified e-waste recycling program to properly manage heavy metals and other

hazardous materials.[5][6][8]

General Waste: Non-hazardous solid waste, such as uncontaminated gloves and packaging,

can typically be disposed of in the regular trash.[5]

Decision-Making Flowchart for Laboratory Waste
Disposal
The following diagram illustrates the logical steps for determining the correct disposal path for

waste generated from laboratory equipment like the "ZP 120C".
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Step 1: Identification

Step 2: Decontamination (if disposing equipment)

Step 3: Segregation & Storage

Step 4: Disposal
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Recycle
(E-waste)
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Click to download full resolution via product page

Caption: Disposal decision workflow for laboratory equipment waste.
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The Central Role of Your Environmental Health and
Safety (EHS) Office
For any questions or uncertainties regarding waste disposal, your institution's EHS office is the

definitive resource.[11][13][14] They can provide specific guidance tailored to your location and

the materials you are working with, ensuring compliance with all local, state, and federal

regulations.[11][15] Always treat unknown chemical waste as hazardous until proven otherwise

by a qualified professional.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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